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Compound of Interest

Compound Name:
N-(3-Aminophenyl)-4-

ethoxybenzamide

Cat. No.: B3072076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed preliminary screening

cascade for the novel chemical entity, N-(3-Aminophenyl)-4-ethoxybenzamide. Given the

prevalence of benzamide scaffolds in contemporary drug discovery, particularly in oncology,

this document outlines a hypothetical, yet scientifically rigorous, workflow to assess its potential

as a therapeutic agent. The proposed screening focuses on identifying cytotoxic effects,

potential kinase inhibition, and impact on a key signaling pathway relevant to cancer biology.

Compound Overview
N-(3-Aminophenyl)-4-ethoxybenzamide is a small molecule with the chemical formula

C15H16N2O2 and a molecular weight of 256.30 g/mol [1]. Its structure combines a flexible

aminophenyl ring with an ethoxybenzamide moiety, features that are present in various

biologically active compounds. While specific biological data for this compound is not publicly

available, its structural similarity to known kinase inhibitors suggests that a preliminary

screening campaign focused on this target class is a logical starting point.

Table 1: Physicochemical Properties of N-(3-Aminophenyl)-4-ethoxybenzamide
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Property Value Reference

CAS Number 1016516-69-0 [1]

Molecular Formula C15H16N2O2 [1]

Molecular Weight 256.30 g/mol

Appearance Tan to white solid (predicted)

Solubility Soluble in DMSO (predicted)

Proposed Preliminary Screening Workflow
The following diagram illustrates a logical workflow for the initial biological evaluation of N-(3-
Aminophenyl)-4-ethoxybenzamide.
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Phase 1: In Vitro Cytotoxicity Screening

Phase 2: Target-Based Screening

Phase 3: Cellular Mechanism of Action

MTT Cell Viability Assay

Determine IC50 Values

Select Cancer Cell Lines
(e.g., HUVEC, A549, MCF-7)

In Vitro Kinase Inhibition Assay
(e.g., VEGFR-2)

Proceed with Potent Compounds

Determine Ki and IC50

Western Blot Analysis

Confirm Cellular Activity

Assess Phosphorylation of
Downstream Targets (e.g., p-ERK, p-AKT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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